![molecular formula C10H13ClN4O B1452809 [1-(3-methoxyphenyl)-1H-1,2,3-triazol-4-yl]methanamine hydrochloride CAS No. 1235441-33-4](/img/structure/B1452809.png)
[1-(3-methoxyphenyl)-1H-1,2,3-triazol-4-yl]methanamine hydrochloride
Overview
Description
“[1-(3-methoxyphenyl)-1H-1,2,3-triazol-4-yl]methanamine hydrochloride” is a chemical compound with the CAS Number: 1235441-33-4 . It has a molecular weight of 240.69 . The compound is a versatile material used in scientific research. Its unique structure enables diverse applications, ranging from drug development to catalysis.
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H12N4O.ClH/c1-15-10-4-2-3-9 (5-10)14-7-8 (6-11)12-13-14;/h2-5,7H,6,11H2,1H3;1H . This indicates that the compound contains a 1,2,3-triazole ring attached to a methoxyphenyl group and a methanamine group.
Physical And Chemical Properties Analysis
The compound is a powder at room temperature . Unfortunately, other physical and chemical properties like density, boiling point, melting point, and flash point are not available .
Scientific Research Applications
Antimicrobial Activities
Compounds structurally related to “[1-(3-methoxyphenyl)-1H-1,2,3-triazol-4-yl]methanamine hydrochloride” have been explored for their antimicrobial properties. For instance, derivatives of 1,2,3-triazole have demonstrated moderate to very good antibacterial and antifungal activities, comparable to first-line drugs in preliminary screenings. This suggests their potential as novel antimicrobial agents against pathogenic strains (Thomas, Adhikari, & Shetty, 2010).
Corrosion Inhibition
Another area of application is in the field of corrosion science, where 1,2,3-triazole derivatives have been tested for their effectiveness in inhibiting the corrosion of mild steel in acidic media. The results indicate that these compounds can significantly inhibit acidic corrosion, with efficiencies reaching up to 98% at certain concentrations, making them promising candidates for industrial applications in corrosion protection (Bentiss et al., 2009).
Synthetic Applications
The chemical versatility of 1,2,3-triazole derivatives also extends to their use in synthesizing other complex molecules. These compounds can serve as intermediates in the synthesis of a wide array of chemical entities, showcasing their utility in medicinal chemistry and drug development for their role in creating compounds with potential therapeutic applications. For example, the synthesis and structural determination of various triazole derivatives have been documented, highlighting their significance in the development of new chemical entities with possible pharmacological benefits (Kariuki et al., 2022).
Catalysis and Green Chemistry
Tris(triazolyl)amines, similar in structural motifs to the compound of interest, have been investigated as bifunctional surfactants in the copper-catalyzed aerobic oxidation of alcohols in water. These findings underscore the potential of 1,2,3-triazole derivatives in facilitating green chemistry applications, where they can act both as ligands and surfactants, thereby contributing to more environmentally friendly chemical processes (Nakarajouyphon et al., 2022).
Safety and Hazards
properties
IUPAC Name |
[1-(3-methoxyphenyl)triazol-4-yl]methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N4O.ClH/c1-15-10-4-2-3-9(5-10)14-7-8(6-11)12-13-14;/h2-5,7H,6,11H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GOWGCNTVENIVHT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)N2C=C(N=N2)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClN4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1235441-33-4 |
Source
|
| Record name | [1-(3-methoxyphenyl)-1H-1,2,3-triazol-4-yl]methanamine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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